![molecular formula C19H24N6O5S2 B1242315 7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate](/img/structure/B1242315.png)
7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cefepime is a semisynthetic, broad-spectrum, fourth-generation cephalosporin with antibacterial activity. Cefepime binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.
A fourth-generation cephalosporin antibacterial agent that is used in the treatment of infections, including those of the abdomen, urinary tract, respiratory tract, and skin. It is effective against PSEUDOMONAS AERUGINOSA and may also be used in the empiric treatment of FEBRILE NEUTROPENIA.
Scientific Research Applications
Antibacterial Activity
The compound has been explored for its potential in antibacterial applications. For instance, Applegate et al. (1978) described the synthesis and in vitro antibacterial activity of related 7-methoxylated cephalosporins, with a focus on their efficacy against beta-lactamase-producing organisms (Applegate et al., 1978).
Chemical Synthesis and Characterization
Research by Fareed et al. (2012) and others has focused on the chemical synthesis and characterization of the compound and its derivatives. These studies are critical for understanding the compound's potential in various applications, including medicinal chemistry (Fareed et al., 2012).
Application in Drug Carrier Systems
Blau et al. (2008) discussed the use of related cephem derivatives as carriers for a range of drugs. Their research highlights the versatility of such compounds in drug delivery systems, particularly for antimalarial drugs (Blau et al., 2008).
Antibacterial and Antifungal Activities
Sharma et al. (2010) synthesized various derivatives of cephalosporin, including compounds similar to the one , to evaluate their antibacterial and antifungal activities. This study reflects the ongoing research into the broader applications of such compounds in combating various microbial infections (Sharma et al., 2010).
Pseudopolymorphism and Phase Stability Studies
The study of pseudopolymorphism and phase stability in solid forms of related compounds, as researched by Ashizawa et al. (1989), provides valuable insights into the physical and chemical properties of these cephalosporin derivatives. Such studies are crucial for the development of stable and effective pharmaceutical formulations (Ashizawa et al., 1989).
Impurity Characterization in Drug Synthesis
Rao et al. (2007) highlighted the importance of identifying and characterizing impurities in the bulk drug synthesis of similar compounds. Their research contributes to ensuring the quality and safety of pharmaceutical products (Rao et al., 2007).
In Silico Binding Energy Studies
Ikpeazu et al. (2017) conducted in silico studies to determine the binding free energy and bonding interactions of structurally diverse analogues of cefovecin, a cephalosporin antibiotic, with lipase. Such computational studies are increasingly important in drug design and development (Ikpeazu et al., 2017).
properties
Molecular Formula |
C19H24N6O5S2 |
---|---|
Molecular Weight |
480.6 g/mol |
IUPAC Name |
7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
InChI |
InChI=1S/C19H24N6O5S2/c1-25(5-3-4-6-25)7-10-8-31-17-13(16(27)24(17)14(10)18(28)29)22-15(26)12(23-30-2)11-9-32-19(20)21-11/h9,13,17H,3-8H2,1-2H3,(H3-,20,21,22,26,28,29)/b23-12+ |
InChI Key |
HVFLCNVBZFFHBT-FSJBWODESA-N |
Isomeric SMILES |
C[N+]1(CCCC1)CC2=C(N3C(C(C3=O)NC(=O)/C(=N/OC)/C4=CSC(=N4)N)SC2)C(=O)[O-] |
SMILES |
C[N+]1(CCCC1)CC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)[O-] |
Canonical SMILES |
C[N+]1(CCCC1)CC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)[O-] |
Pictograms |
Irritant; Health Hazard |
synonyms |
Axépim BMY 28142 BMY-28142 BMY28142 cefepim cefepime cefepime hydrochloride Maxipime Quadrocef |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.